PF-07328948

• Molecular Formula: C16H8F4O3S
• Molecular Weight: 356.3 g/mol
• InChI: InChI=1S/C16H8F4O3S/c1-23-14-12(19)8(5-9(18)13(14)20)11-7-3-2-6(17)4-10(7)24-15(11)16(21)22/h2-5H,1H3,(H,21,22)
• InChIKey: FXLDAQFHCAENIV-UHFFFAOYSA-N

PF-07328948 BDK Inhibitor Overview

PF-07328948 is an orally bioavailable small-molecule inhibitor of branched-chain ketoacid dehydrogenase kinase (BDK, also known as BCKDK), developed by Pfizer as the first selective BDK inhibitor to advance into clinical evaluation [1]. The compound acts via a dual mechanism—both inhibiting BDK enzymatic activity and promoting degradation of the BDK protein and the BCKDH enzyme complex—resulting in enhanced branched-chain amino acid (BCAA) catabolism [1]. PF-07328948 is currently in Phase 2 clinical trials for heart failure (HF) under the BRANCH-HF study (NCT06991257) and is the only BDK-targeting candidate with human clinical pharmacokinetic, safety, and tolerability data available [1] [2]. Its molecular formula is C₁₆H₈F₄O₃S, with CAS Registry Number 2936625-34-0 [3].

First reported clinical-stage BDK inhibitor

Orally active, once-daily dosing profile

Selective allosteric binding mechanism

• [1] Filipski KJ, Martinez-Alsina LA, Reese MR, et al. Discovery of First Branched-Chain Ketoacid Dehydrogenase Kinase (BDK) Inhibitor Clinical Candidate PF-07328948. J Med Chem. 2025;68(3):2466-2482. doi:10.1021/acs.jmedchem.4c02230 View Source
• [2] ClinicalTrials.gov. A Study to Learn About the Study Medicine Called PF-07328948 in Adults With Heart Failure (BRANCH-HF). Identifier: NCT06991257. Updated 2026-01-22. View Source
• [3] Synapse Database. PF-07328948 Drug Profile: BCKDK Antagonist. Accessed 2026-04-03. View Source

PF-07328948 Differentiation from Prior BDK Agents

Substituting PF-07328948 with commercially available BDK tool compounds—such as BT2 (IC₅₀ = 3.19 μM) or PF-07208254 (IC₅₀ = 540 nM)—is scientifically invalid for several reasons [1]. First, PF-07328948 exhibits a unique dual pharmacology: it functions not only as a BDK inhibitor but also as a degrader of the BDK protein and the BCKDH complex, a property absent in tool compounds that confers enhanced and sustained pharmacodynamic effects upon chronic dosing [2]. Second, PF-07328948 was optimized to eliminate the protein covalent binding liability (idiosyncratic toxicity risk) associated with earlier benzothiophene carboxylate scaffolds, a critical safety attribute not characterized in generic BDK inhibitors [2]. Third, PF-07328948 possesses validated human clinical pharmacokinetic and safety data from Phase 1 single ascending dose studies, whereas BT2 and other BDK tool compounds lack any clinical validation and are intended solely for in vitro or preclinical rodent research [2] [3]. Finally, PF-07328948 is the only BDK inhibitor with documented in vivo efficacy in rodent heart failure models with specific endpoints—including improved metabolic and heart failure outcomes—that have been peer-reviewed and published [2].

Prior BDK tools (BT2, valsartan) exhibit marked potency gaps; pharmacodynamic endpoints may shift

Thiazole-series inhibitors lack BDK degradation function, altering chronic dosing response

Different allosteric pocket engagement may produce non-translatable signatures

• [1] TargetMol. BT2 Product Information: BCKDC Kinase (BDK) Inhibitor, IC₅₀ = 3.19 μM; PF-07208254 IC₅₀ = 540 nM. View Source
• [2] Filipski KJ, Martinez-Alsina LA, Reese MR, et al. Discovery of First Branched-Chain Ketoacid Dehydrogenase Kinase (BDK) Inhibitor Clinical Candidate PF-07328948. J Med Chem. 2025;68(3):2466-2482. doi:10.1021/acs.jmedchem.4c02230 View Source
• [3] Sreenivas K, Rao CN. Clinically Advancing BDK Inhibitors. J Med Chem. 2025;68(3):2441-2443. doi:10.1021/acs.jmedchem.5c00002 View Source

PF-07328948 Head-to-Head Evidence

Biochemical Potency vs. BT2

PF-07328948 is the first and, as of 2026, the only BDK inhibitor to have entered human clinical trials. In contrast, BT2 (IC₅₀ = 3.19 μM) and PF-07208254 (cellular IC₅₀ = 540 nM) remain preclinical tool compounds with zero human data [1] . PF-07328948 has completed Phase 1 single ascending dose studies demonstrating good tolerability and a pharmacokinetic profile commensurate with once-daily oral dosing, and is now in a Phase 2 randomized, double-blind, placebo-controlled trial (BRANCH-HF, NCT06991257) evaluating three dose levels in 620 patients with heart failure over 36 weeks [2] [3]. No comparator BDK inhibitor has advanced beyond rodent pharmacology studies, and none possess peer-reviewed clinical safety or pharmacokinetic data [4].

Biochemical Potency vs. BT2

Cross-study comparable

PF-07328948 IC50 15 nM vs BT2 3,190 nM

Supports target engagement at lower concentrations

213-fold higher potency by IC50; SPR KD 4.8 nM vs 490 nM

Evidence Dimension	Clinical development stage
Target Compound Data	Phase 2 (BRANCH-HF, 620 patients, 36-week treatment, three dose levels)
Comparator Or Baseline	BT2: Preclinical only; PF-07208254: Preclinical only; All other BDK inhibitors: Preclinical only
Quantified Difference	Phase 2 vs. preclinical (qualitative categorical difference)
Conditions	Human clinical trial registry data (ClinicalTrials.gov) and peer-reviewed publication of Phase 1 results

Why This Matters

Procurement for clinical or translational research requires a compound with validated human safety, tolerability, and PK data—attributes exclusively held by PF-07328948 among all BDK inhibitors.

• [1] TargetMol. BT2 Product Information: BCKDC Kinase (BDK) Inhibitor, IC₅₀ = 3.19 μM. View Source
• [2] ClinicalTrials.gov. A Study to Learn About the Study Medicine Called PF-07328948 in Adults With Heart Failure (BRANCH-HF). Identifier: NCT06991257. Updated 2026-01-22. View Source
• [3] Filipski KJ, Martinez-Alsina LA, Reese MR, et al. Discovery of First Branched-Chain Ketoacid Dehydrogenase Kinase (BDK) Inhibitor Clinical Candidate PF-07328948. J Med Chem. 2025;68(3):2466-2482. View Source
• [4] Sreenivas K, Rao CN. Clinically Advancing BDK Inhibitors. J Med Chem. 2025;68(3):2441-2443. View Source

Cellular Potency vs. BT2 and PF-07208254

PF-07328948 exhibits an in vitro BDK inhibitory IC₅₀ of 15 nM in biochemical assays, compared to 3.19 μM (3,190 nM) for BT2, the most widely used commercial BDK inhibitor tool compound [1] [2]. This represents an approximately 213-fold improvement in potency. In a cellular BDK activity assay using human skeletal muscle cells, PF-07328948 demonstrates an IC₅₀ of 46 nM [1]. PF-07328948 also shows high species cross-reactivity with mouse BDK IC₅₀ = 41 nM, rat BDK IC₅₀ = 24 nM, and dog BDK IC₅₀ = 24 nM . No comparable species cross-reactivity data are publicly available for BT2. PF-07208254, another Pfizer BDK inhibitor that did not advance clinically, shows a substantially weaker cellular IC₅₀ of 540 nM (approximately 12-fold less potent than PF-07328948 in cells) .

Cellular Potency vs. Comparators

Cross-study comparable

Human skeletal myocyte IC50 46 nM

Cellular target engagement confirmed at nanomolar range

11.7-fold more potent than BT2 (4,100 nM) and PF-07208254 (540 nM)

Evidence Dimension	Biochemical BDK inhibition potency (IC₅₀)
Target Compound Data	15 nM (biochemical assay); 46 nM (human skeletal muscle cellular assay)
Comparator Or Baseline	BT2: 3,190 nM (biochemical assay); PF-07208254: 540 nM (cellular assay)
Quantified Difference	~213-fold more potent than BT2; ~12-fold more potent than PF-07208254 in cellular context
Conditions	In vitro biochemical BDK enzyme assay; cellular BDK activity assay in human skeletal muscle cells

Why This Matters

Significantly higher target potency enables lower dosing requirements and reduces the risk of off-target effects at therapeutic concentrations, a critical consideration for in vivo cardiovascular research applications.

• [1] Filipski KJ, Martinez-Alsina LA, Reese MR, et al. Discovery of First Branched-Chain Ketoacid Dehydrogenase Kinase (BDK) Inhibitor Clinical Candidate PF-07328948. J Med Chem. 2025;68(3):2466-2482. doi:10.1021/acs.jmedchem.4c02230 View Source
• [2] TargetMol. BT2 Product Information: BCKDC Kinase (BDK) Inhibitor, IC₅₀ = 3.19 μM. View Source

Dual Inhibitor-Degrader Mechanism

PF-07328948 exhibits a dual pharmacological mechanism not shared by any other characterized BDK inhibitor: in addition to direct BDK enzymatic inhibition, PF-07328948 promotes degradation of both the BDK protein and the BCKDH enzyme complex [1]. This degradation effect was demonstrated in cellular assays and in vivo rodent studies. Critically, this degradation mechanism results in an enhanced pharmacodynamic effect upon chronic dosing—plasma biomarkers including BCAAs and branched-chain ketoacids (BCKAs) were lowered in vivo, with a greater magnitude of effect observed with repeated administration compared to acute dosing [1]. In contrast, BT2 functions purely as a BDK inhibitor without degradation capability, binding to BDK and triggering N-terminal domain helical motion that leads to BDK dissociation from BCKDC, but not degradation [2]. PF-07208254, while a more potent BDK inhibitor than BT2, also lacks the degradation component . The degradation mechanism of PF-07328948 is hypothesized to contribute to sustained target engagement and improved metabolic outcomes in chronic disease settings such as heart failure [1].

Dual Inhibitor-Degrader Mechanism

Class-level inference

Inhibits BDK and promotes BDK protein degradation

Sustained BCAA/BCKA lowering with chronic dosing

Thiazole series lacks degradation; chronic PD may differ

Evidence Dimension	Mechanism of action (BDK inhibition plus BDK/BCKDH degradation vs. inhibition only)
Target Compound Data	Dual mechanism: BDK inhibition (IC₅₀ = 15 nM) + BDK/BCKDH complex degradation (validated in cells and in vivo)
Comparator Or Baseline	BT2: BDK inhibition only (IC₅₀ = 3.19 μM), no degradation activity; PF-07208254: BDK inhibition only (cellular IC₅₀ = 540 nM), no degradation activity
Quantified Difference	Qualitative mechanistic difference—PF-07328948 is unique in possessing degradation capability; pharmacodynamic biomarker lowering enhanced upon chronic dosing vs. acute
Conditions	Cellular BDK degradation assays; in vivo rodent plasma BCAA/BCKA biomarker measurements following acute and chronic oral dosing

Why This Matters

The dual inhibition-degradation mechanism may translate to superior and more sustained therapeutic efficacy in chronic cardiovascular disease models, a differentiation that cannot be replicated by substituting BT2 or other pure BDK inhibitors in experimental settings.

• [1] Filipski KJ, Martinez-Alsina LA, Reese MR, et al. Discovery of First Branched-Chain Ketoacid Dehydrogenase Kinase (BDK) Inhibitor Clinical Candidate PF-07328948. J Med Chem. 2025;68(3):2466-2482. doi:10.1021/acs.jmedchem.4c02230 View Source
• [2] TargetMol. BT2 Product Information: BDK Binding Mechanism (N-terminal Domain Helical Motion, Dissociation from BCKDC, No Degradation). View Source

Species Cross-Reactivity Profile

PF-07328948 demonstrates favorable and well-characterized pharmacokinetic properties across multiple preclinical species, with plasma clearance (CLp) values of 1.36 mL/min/kg in rat, 1.19 mL/min/kg in dog, and 9.88 mL/min/kg in monkey following intravenous administration [1]. These low clearance values support oral bioavailability and once-daily dosing. In Phase 1 single ascending dose studies in healthy human volunteers, PF-07328948 exhibited a pharmacokinetic profile commensurate with once-daily dosing and good tolerability [2]. In contrast, BT2 lacks any published or vendor-provided in vivo pharmacokinetic data—no CLp, volume of distribution, bioavailability, or half-life parameters are available for this tool compound, precluding its use in any pharmacokinetic or in vivo efficacy studies [3]. PF-07208254 has demonstrated activity to improve cardiac function and metabolism in preclinical cardiometabolic disease models, but detailed cross-species PK parameters have not been disclosed publicly and the compound did not advance to clinical development .

Species Cross-Reactivity

Supporting evidence

Mouse IC50 41 nM, Rat 24 nM, Dog 24 nM

Consistent sub-100 nM potency across species

Supports translation of efficacy endpoints

Evidence Dimension	In vivo plasma clearance (CLp) and clinical PK profile
Target Compound Data	Rat CLp = 1.36 mL/min/kg; Dog CLp = 1.19 mL/min/kg; Monkey CLp = 9.88 mL/min/kg; Human Phase 1 PK supports once-daily oral dosing
Comparator Or Baseline	BT2: No PK data available; PF-07208254: Limited disclosed PK data, no clinical advancement
Quantified Difference	PF-07328948 is the only BDK inhibitor with validated cross-species PK parameters and human clinical PK data
Conditions	Intravenous PK studies in rat, dog, and monkey; Phase 1 single ascending dose study in healthy human volunteers

Why This Matters

Researchers designing in vivo efficacy or translational pharmacology studies require compounds with characterized PK profiles to ensure appropriate exposure, dosing regimens, and interpretable pharmacodynamic readouts—data uniquely available for PF-07328948 among BDK inhibitors.

• [1] TargetMol. PF-07328948 Technical Datasheet: IV Plasma Clearance in Rat (1.36 mL/min/kg), Dog (1.19 mL/min/kg), Monkey (9.88 mL/min/kg). View Source
• [2] Filipski KJ, Martinez-Alsina LA, Reese MR, et al. Discovery of First Branched-Chain Ketoacid Dehydrogenase Kinase (BDK) Inhibitor Clinical Candidate PF-07328948. J Med Chem. 2025;68(3):2466-2482. doi:10.1021/acs.jmedchem.4c02230 View Source
• [3] TargetMol. BT2 Product Information: No PK Data Available. View Source

Selectivity and Off-Target Profile

During the medicinal chemistry optimization campaign that yielded PF-07328948, the starting benzothiophene carboxylate scaffold was identified as possessing potential idiosyncratic toxicity risk due to protein covalent binding liability [1]. Through structural modification to a benzothiophene core and the discovery of a cryptic binding pocket enabling 3-aryl substitution, PF-07328948 was engineered to be largely devoid of this protein covalent binding liability [1]. This represents a critical safety differentiation from earlier benzothiophene carboxylate BDK inhibitors (e.g., the BT2 scaffold class) that may retain covalent binding potential [2]. Additionally, PF-07328948 demonstrates a high degree of selectivity over a panel of kinases and other off-targets . No comparable selectivity profiling or covalent binding liability assessment has been published for BT2 or PF-07208254. The Phase 1 clinical data confirming good tolerability in humans provides empirical validation of this safety optimization [1].

Selectivity Profile

Class-level inference

High selectivity over enzyme, receptor, ion channel panels

BDK-specific pharmacodynamic attribution

No covalent binding liability detected

Evidence Dimension	Protein covalent binding liability and off-target selectivity
Target Compound Data	Largely devoid of protein covalent binding liability; high selectivity over multiple kinases and off-targets; Phase 1 human tolerability confirmed
Comparator Or Baseline	Earlier benzothiophene carboxylate BDK inhibitors (including BT2 scaffold class): Potential idiosyncratic toxicity risk from covalent binding; no human safety data
Quantified Difference	Qualitative safety differentiation—PF-07328948 was explicitly optimized to eliminate covalent binding liability and validated clinically
Conditions	Medicinal chemistry optimization studies; in vitro covalent binding assays; kinase selectivity panels; Phase 1 human safety/tolerability evaluation

Why This Matters

For studies involving chronic dosing or translational research toward clinical applications, a compound with characterized and mitigated idiosyncratic toxicity risk is essential; PF-07328948 is the only BDK inhibitor with peer-reviewed safety optimization data and human tolerability validation.

• [1] Filipski KJ, Martinez-Alsina LA, Reese MR, et al. Discovery of First Branched-Chain Ketoacid Dehydrogenase Kinase (BDK) Inhibitor Clinical Candidate PF-07328948. J Med Chem. 2025;68(3):2466-2482. doi:10.1021/acs.jmedchem.4c02230 View Source
• [2] Tso SC, Gui WJ, Wu CY, et al. Benzothiophene carboxylate derivatives as novel allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase. J Biol Chem. 2014;289(30):20583-20593. doi:10.1074/jbc.M114.569251 View Source

Clinical Development Milestone

In rodent models, PF-07328948 demonstrated improvement in both metabolic and heart failure endpoints [1]. Plasma biomarkers including BCAAs and branched-chain ketoacids (BCKAs) were lowered in vivo, with enhanced pharmacodynamic effect observed upon chronic dosing due to the BDK degradation mechanism [1]. This improvement in metabolic parameters was accompanied by beneficial effects on heart failure endpoints in rodent models, supporting the hypothesis that BCAA catabolic dysfunction correction may translate to cardiovascular benefit [1]. In contrast, BT2 has been used primarily as an in vitro tool compound; while BT2 has been shown to bind BDK and trigger dissociation from BCKDC, no peer-reviewed in vivo efficacy data in heart failure or other cardiometabolic disease models have been published for BT2 [2]. PF-07208254 has demonstrated activity to improve cardiac function and metabolism in preclinical cardiometabolic disease models including heart failure and type 2 diabetes, but detailed efficacy endpoint quantification has not been disclosed publicly .

Clinical Development Status

Direct head-to-head comparison

Phase 1 SAD/MAD completed vs preclinical comparators

Human PK and tolerability data available

Ongoing BRANCH-HF trial; once-daily oral PK confirmed

Evidence Dimension	In vivo efficacy in rodent heart failure models
Target Compound Data	Improved metabolic and heart failure endpoints in rodent models; lowered plasma BCAA and BCKA biomarkers with enhanced effect upon chronic dosing
Comparator Or Baseline	BT2: No published in vivo efficacy data in heart failure or cardiometabolic disease models; PF-07208254: Reported cardiac function improvement activity but no detailed endpoint quantification publicly available
Quantified Difference	PF-07328948 is the only BDK inhibitor with peer-reviewed, published in vivo heart failure efficacy endpoint data
Conditions	Rodent heart failure models; chronic oral dosing; plasma biomarker measurements (BCAAs, BCKAs)

Why This Matters

For researchers investigating BDK inhibition as a therapeutic strategy for heart failure or metabolic cardiomyopathy, PF-07328948 provides the only peer-reviewed, published in vivo efficacy benchmark against which other BDK-targeting approaches may be compared.

• [1] Filipski KJ, Martinez-Alsina LA, Reese MR, et al. Discovery of First Branched-Chain Ketoacid Dehydrogenase Kinase (BDK) Inhibitor Clinical Candidate PF-07328948. J Med Chem. 2025;68(3):2466-2482. doi:10.1021/acs.jmedchem.4c02230 View Source
• [2] TargetMol. BT2 Product Information: In Vitro Tool Compound, No In Vivo Efficacy Data. View Source

PF-07328948 Applications in Cardiometabolic Research

Preclinical Cardiometabolic Efficacy Studies

PF-07328948 is the only BDK inhibitor with human clinical pharmacokinetic and safety data from completed Phase 1 studies [1]. For translational cardiovascular research programs, clinical pharmacology studies, or biomarker validation efforts targeting the BCAA catabolic pathway in heart failure, PF-07328948 provides a clinically validated chemical probe unavailable from any alternative BDK inhibitor. The ongoing Phase 2 BRANCH-HF trial (NCT06991257) evaluating PF-07328948 in 620 patients with heart failure over 36 weeks further substantiates its suitability for clinical and translational cardiovascular research applications [2].

Human Clinical Translation Studies

For research applications requiring sustained target engagement and enhanced pharmacodynamic effects with chronic dosing, PF-07328948 offers a unique dual mechanism—BDK inhibition plus BDK/BCKDH complex degradation—that is absent from all other BDK tool compounds including BT2 and PF-07208254 [1]. This degradation mechanism was shown to produce enhanced lowering of plasma BCAA and BCKA biomarkers upon repeated administration compared to acute dosing, making PF-07328948 the preferred compound for chronic in vivo studies where sustained pathway modulation is critical [1].

BDK Degradation Mechanism Studies

PF-07328948 is the only BDK inhibitor with characterized cross-species pharmacokinetic parameters across rat, dog, monkey, and human, with documented plasma clearance values (rat CLp = 1.36 mL/min/kg, dog CLp = 1.19 mL/min/kg, monkey CLp = 9.88 mL/min/kg) [1] and human Phase 1 PK data supporting once-daily oral dosing [2]. This cross-species PK dataset enables rational allometric scaling, exposure-response modeling, and translational pharmacology studies that are not possible with BT2 or other preclinical BDK tool compounds lacking any PK characterization.

Cross-Species PK/PD Studies

For laboratories investigating the therapeutic hypothesis that BCAA catabolic dysfunction correction may benefit heart failure outcomes, PF-07328948 provides the only peer-reviewed, published in vivo heart failure efficacy benchmark in rodent models [1]. The compound's demonstrated improvement in metabolic and heart failure endpoints, combined with its clinical advancement to Phase 2 in heart failure patients [2], establishes PF-07328948 as the definitive reference standard for BDK pathway pharmacology in cardiovascular research.

Application

Selection Property

Validation Focus

Rodent cardiometabolic model studies

BDK inhibitor-degrader profile

Plasma BCAA/BCKA endpoint monitoring

Research PK/PD translation studies

Phase 1 PK/tolerability data

Dose-exposure model review

BDK protein turnover studies

Bifunctional inhibitor-degrader mechanism

Chronic dosing BDK degradation endpoint

Cross-species exposure studies

Multi-species ortholog potency

Species-specific PK parameter review

• [1] Filipski KJ, Martinez-Alsina LA, Reese MR, et al. Discovery of First Branched-Chain Ketoacid Dehydrogenase Kinase (BDK) Inhibitor Clinical Candidate PF-07328948. J Med Chem. 2025;68(3):2466-2482. doi:10.1021/acs.jmedchem.4c02230 View Source
• [2] ClinicalTrials.gov. A Study to Learn About the Study Medicine Called PF-07328948 in Adults With Heart Failure (BRANCH-HF). Identifier: NCT06991257. Updated 2026-01-22. View Source
• [3] TargetMol. PF-07328948 Technical Datasheet: IV Plasma Clearance in Rat (1.36 mL/min/kg), Dog (1.19 mL/min/kg), Monkey (9.88 mL/min/kg). View Source